N-Ethyl-p-menthane-3-carboxamide
N-Ethyl-p-menthane-3-carboxamide
Ethyl menthane carboxamide, also known as framidice 3 or menthol carboxamide WS-3, belongs to the class of organic compounds known as menthane monoterpenoids. These are monoterpenoids with a structure based on the o-, m-, or p-menthane backbone. P-menthane consists of the cyclohexane ring with a methyl group and a (2-methyl)-propyl group at the 1 and 4 ring position, respectively. The o- and m- menthanes are much rarer, and presumably arise by alkyl migration of p-menthanes. Ethyl menthane carboxamide exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, ethyl menthane carboxamide is primarily located in the membrane (predicted from logP) and cytoplasm.
Brand Name:
Vulcanchem
CAS No.:
39711-79-0
VCID:
VC0004592
InChI:
InChI=1S/C13H25NO/c1-5-14-13(15)12-8-10(4)6-7-11(12)9(2)3/h9-12H,5-8H2,1-4H3,(H,14,15)
SMILES:
CCNC(=O)C1CC(CCC1C(C)C)C
Molecular Formula:
C13H25NO
Molecular Weight:
211.34 g/mol
N-Ethyl-p-menthane-3-carboxamide
CAS No.: 39711-79-0
Inhibitors
VCID: VC0004592
Molecular Formula: C13H25NO
Molecular Weight: 211.34 g/mol
| CAS No. | 39711-79-0 |
|---|---|
| Product Name | N-Ethyl-p-menthane-3-carboxamide |
| Molecular Formula | C13H25NO |
| Molecular Weight | 211.34 g/mol |
| IUPAC Name | N-ethyl-5-methyl-2-propan-2-ylcyclohexane-1-carboxamide |
| Standard InChI | InChI=1S/C13H25NO/c1-5-14-13(15)12-8-10(4)6-7-11(12)9(2)3/h9-12H,5-8H2,1-4H3,(H,14,15) |
| Standard InChIKey | VUNOFAIHSALQQH-UHFFFAOYSA-N |
| SMILES | CCNC(=O)C1CC(CCC1C(C)C)C |
| Canonical SMILES | CCNC(=O)C1CC(CCC1C(C)C)C |
| Melting Point | 88.0 °C 91-93°C |
| Physical Description | Solid White solid; Slight menthol like cooling effect |
| Description | Ethyl menthane carboxamide, also known as framidice 3 or menthol carboxamide WS-3, belongs to the class of organic compounds known as menthane monoterpenoids. These are monoterpenoids with a structure based on the o-, m-, or p-menthane backbone. P-menthane consists of the cyclohexane ring with a methyl group and a (2-methyl)-propyl group at the 1 and 4 ring position, respectively. The o- and m- menthanes are much rarer, and presumably arise by alkyl migration of p-menthanes. Ethyl menthane carboxamide exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, ethyl menthane carboxamide is primarily located in the membrane (predicted from logP) and cytoplasm. |
| Solubility | Insoluble in water Soluble (in ethanol) |
| Synonyms | N-Ethyl-5-methyl-2-(1-methylethyl)cyclohexanecarboxamide |
| PubChem Compound | 62907 |
| Last Modified | Nov 11 2021 |
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